Cas no 450341-19-2 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 450341-19-2
• MF: C₂₂H₂₁ClN₄O₄S₂
• MW: 505.009541273117
• CID: 6588566
• PubChem ID: 3271582
• Update Time: 2025-07-19

N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide
• N-(2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-4-(morpholinosulfonyl)benzamide
• Benzamide, N-[2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-(4-morpholinylsulfonyl)-
• Oprea1_592298
• N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-morpholin-4-ylsulfonylbenzamide
• AKOS024582124
• 450341-19-2
• N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-(morpholinosulfonyl)benzamide
• N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-4-(morpholine-4-sulfonyl)benzamide
• F0541-1332
• SR-01000569656-1
• SR-01000569656

• Inchi： 1S/C22H21ClN4O4S2/c23-16-2-1-3-17(12-16)27-21(19-13-32-14-20(19)25-27)24-22(28)15-4-6-18(7-5-15)33(29,30)26-8-10-31-11-9-26/h1-7,12H,8-11,13-14H2,(H,24,28)
• InChI Key： NVEHRIGDLANYDK-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC(Cl)=C2)N=C2CSCC2=1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 504.0692752g/mol
• Monoisotopic Mass: 504.0692752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų

Additional information on N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide

N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 450341-19-2): An Overview of Its Structure, Synthesis, and Biological Applications

N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 450341-19-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. The unique structure of this compound, characterized by the presence of a thienopyrazole core and a morpholine sulfonyl group, makes it a promising candidate for the development of novel therapeutic agents.

The molecular formula of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide is C₂₆H₂₅ClN₄O₅S₂, and its molecular weight is 577.07 g/mol. The compound features a central thienopyrazole ring system linked to a substituted benzamide moiety through an amide bond. The morpholine sulfonyl group attached to the benzamide ring adds to the compound's polarity and enhances its solubility in aqueous media.

The synthesis of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide typically involves several steps. One common approach is to start with the preparation of the thienopyrazole core through a cyclization reaction involving appropriate starting materials such as 1-(3-chlorophenyl)-1H-tetrazole and thiophene derivatives. The resulting thienopyrazole intermediate is then functionalized with a morpholine sulfonyl group via a sulfonylation reaction. Finally, the benzamide moiety is introduced through an amide coupling reaction using appropriate coupling reagents such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole).

Recent studies have highlighted the potential therapeutic applications of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preclinical studies have demonstrated its efficacy in reducing inflammation in animal models of rheumatoid arthritis and colitis.

In the context of cancer research, N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide has been investigated for its antitumor properties. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/AKT and MAPK/ERK. Moreover, its ability to inhibit angiogenesis makes it a promising candidate for combination therapy with other anticancer agents.

The pharmacokinetic properties of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide have also been studied extensively. In vitro and in vivo experiments have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and stability in biological systems, which are essential characteristics for a potential drug candidate.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and bioavailability of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide. For example, esterification or amide formation with hydrophilic moieties can increase its water solubility and facilitate its delivery to target tissues.

In conclusion, N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-4-(morpholine-4-sulfonyl)benzamide (CAS No. 450341-19-2) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.